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Compound of Interest

Ethyl 4-hydroxy-3-
Compound Name: _
methoxycinnamate

L Get Quote

Cat. No.: B7884583

Essential Safety and Handling Guide for Ethyl 4-
hydroxy-3-methoxycinnamate

This guide provides crucial safety and logistical information for the handling and disposal of
Ethyl 4-hydroxy-3-methoxycinnamate (also known as Ethyl ferulate), a compound frequently
used in research and development. Adherence to these procedures is vital for ensuring a safe
laboratory environment.

Chemical and Physical Properties

A summary of the key quantitative data for Ethyl 4-hydroxy-3-methoxycinnamate is
presented below.

Property Value

Molecular Formula C12H1404

Molecular Weight 222.24 g/mol

Appearance Cream solid

Melting Point 56 - 65 °C (132.8 - 149 °F)[1][2]
Boiling Point 164 - 166 °C at 0.5 mmHg[1]
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Hazard Identification and Personal Protective Equipment (PPE)

Ethyl 4-hydroxy-3-methoxycinnamate is classified as a skin and eye irritant. It may also
cause respiratory irritation. Therefore, the use of appropriate personal protective equipment is

mandatory.
Hazard Required PPE
Chemical-resistant gloves (e.qg., nitrile rubber),
Skin Irritation impervious protective clothing, lab coat.[3][4][5]

[6]17]

Safety glasses with side shields or chemical

Eye Irritation
safety goggles.[3][4][5][6]

Use in a well-ventilated area. If dust generation
is unavoidable, a NIOSH/MSHA-approved N95

dust mask or respirator is recommended.[1][4]

[7]

Respiratory Irritation

Standard Operating Procedure for Handling

Follow these step-by-step instructions for the safe handling of Ethyl 4-hydroxy-3-
methoxycinnamate.

1. Engineering Controls:

Always handle this chemical in a well-ventilated area.[3]

For procedures with a high likelihood of dust generation, use a chemical fume hood.[5]

Ensure a safety shower and eyewash station are readily accessible.[6]

2. Personal Protective Equipment (PPE) Donning:

Before handling, put on a lab coat, chemical-resistant gloves, and safety goggles.[4][5][6]

If weighing or transferring powder and dust may be generated, wear an N95 respirator.[1]
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3. Handling and Use:

e Avoid contact with skin, eyes, and clothing.

e Minimize the creation of dust.[3][4]

e Do not eat, drink, or smoke in the laboratory.

o After handling, wash hands and any exposed skin thoroughly with soap and water.[3]
4. Storage:

o Store in a tightly closed container in a cool, dry, and well-ventilated area.[2][4]
e Protect from light.

o Keep away from incompatible materials such as strong oxidizing agents.[2]
Emergency Procedures

Immediate and appropriate responses to emergencies are critical.

First Aid Measures:
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Exposure Route

First Aid Protocol

Skin Contact

Immediately remove contaminated clothing.
Wash the affected area with plenty of soap and
water for at least 15 minutes. If skin irritation

persists, seek medical attention.[5]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact
lenses if present and easy to do. Continue
rinsing. If eye irritation persists, get medical

advice/attention.[5]

Move the person to fresh air. If breathing is

difficult, provide oxygen. If not breathing, give

Inhalation o o ) o
artificial respiration. Seek medical attention if
you feel unwell.[4][5]

Do NOT induce vomiting. Wash out the mouth
) with water. Never give anything by mouth to an
Ingestion

unconscious person. Seek medical attention.[4]

[5]

Spill Response:

In the event of a spill, follow these steps:

o Evacuate non-essential personnel from the area.

o Wear appropriate PPE, including respiratory protection.

e Avoid generating dust.

o Carefully sweep up the spilled solid material.

o Collect the material in a clean, dry, and labeled container for disposal.[3][5]

o Clean the spill area thoroughly.
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Disposal Plan

Dispose of Ethyl 4-hydroxy-3-methoxycinnamate and any contaminated materials in
accordance with all applicable local, state, and federal regulations.

e Waste Chemical: Unused or waste Ethyl 4-hydroxy-3-methoxycinnamate should be
considered chemical waste.

« Contaminated Materials: Any materials that have come into contact with the chemical, such
as gloves, paper towels, and weighing papers, must also be disposed of as chemical waste.

e Disposal Procedure:

o Place the waste chemical and contaminated materials into a clearly labeled, sealed
container.

o Arrange for disposal through a licensed waste disposal company. Do not dispose of down
the drain or in regular trash.

Experimental Workflow Diagram

The following diagram illustrates the standard workflow for handling Ethyl 4-hydroxy-3-
methoxycinnamate in a laboratory setting.
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Workflow for Handling Ethyl 4-hydroxy-3-methoxycinnamate
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Caption: Standard laboratory workflow for Ethyl 4-hydroxy-3-methoxycinnamate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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